Cas no 105638-31-1 (3-(3,4-Dimethoxyphenyl)pentane-2-one)

3-(3,4-Dimethoxyphenyl)pentane-2-one structure
105638-31-1 structure
Product Name:3-(3,4-Dimethoxyphenyl)pentane-2-one
CAS No:105638-31-1
MF:C13H18O3
MW:222.280224323273
CID:62561
PubChem ID:13317114
Update Time:2025-04-18

3-(3,4-Dimethoxyphenyl)pentane-2-one Chemical and Physical Properties

Names and Identifiers

    • 3-(3,4-Dimethoxyphenyl)pentane-2-one
    • 3-(3,4-dimethoxyphenyl)pentan-2-one
    • 3-(3,4-DIMETHOXYPHENYL)-PENTANE-2-ONE
    • 2-Pentanone,3-(3,4-dimethoxyphenyl)
    • I01-9736
    • AKOS015891312
    • 17(c)micro-[(N,N-dimethylcarbornyl)thio]-6(c) paragraph sign,9(c) paragraph sign-difluoro-11(c)micro-hydroxy-16(c) paragraph sign-methyl-17(c) paragraph sign-propionyloxy-3-oxoandrosta-1,4-diene
    • A853314
    • BCP32831
    • 105638-31-1
    • DTXSID10536603
    • SCHEMBL6432599
    • Inchi: 1S/C13H18O3/c1-5-11(9(2)14)10-6-7-12(15-3)13(8-10)16-4/h6-8,11H,5H2,1-4H3
    • InChI Key: SOJNQJRJHNNHHG-UHFFFAOYSA-N
    • SMILES: O(C)C1=C(C=CC(=C1)C(C(C)=O)CC)OC

Computed Properties

  • Exact Mass: 222.12600
  • Monoisotopic Mass: 222.125594432g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 16
  • Rotatable Bond Count: 5
  • Complexity: 227
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 1
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Surface Charge: 0
  • Tautomer Count: 3
  • XLogP3: 2.4
  • Topological Polar Surface Area: 35.5Ų

Experimental Properties

  • PSA: 35.53000
  • LogP: 2.78640

3-(3,4-Dimethoxyphenyl)pentane-2-one Security Information

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